![molecular formula C21H22N4O5S2 B2873484 4-(dimethylsulfamoyl)-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 449786-60-1](/img/structure/B2873484.png)
4-(dimethylsulfamoyl)-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dimethylsulfamoyl)-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Biological Evaluation
Compounds structurally related to the one have been synthesized and assessed for their biological activities. For instance, benzamide derivatives have been studied for their inhibitory potential against various enzymes, including human recombinant alkaline phosphatases and ecto-5′-nucleotidases. These compounds demonstrate potential applications in medicinal chemistry due to their ability to bind nucleotide protein targets, suggesting avenues for drug development and therapeutic interventions (Saeed et al., 2015).
Supramolecular Chemistry and Material Science
In the realm of material science, compounds containing aryl-pyrazole units have been explored for their self-assembly properties and luminescent characteristics. These compounds can form supramolecular liquid crystals with columnar mesophases, indicating their potential use in advanced material applications such as luminescent devices and liquid crystal displays (Moyano et al., 2013).
Antitumor and Antimicrobial Activities
Certain pyrazolopyridine derivatives have been synthesized using microwave-assisted techniques and evaluated for their antioxidant, antitumor, and antimicrobial activities. This demonstrates the potential of these compounds in contributing to the development of new therapeutic agents with specific biological targets (El‐Borai et al., 2013).
Enzyme Inhibition Studies
The study of benzamide derivatives and their effect on various enzymes is an area of interest. For example, some compounds have been synthesized and shown to inhibit carbonic anhydrase, an enzyme involved in various physiological processes. These findings could lead to the development of novel inhibitors with potential therapeutic applications (Gul et al., 2016).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O5S2/c1-14-6-4-5-7-19(14)25-20(17-12-31(27,28)13-18(17)23-25)22-21(26)15-8-10-16(11-9-15)32(29,30)24(2)3/h4-11H,12-13H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUWXLZNVWAXIIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.